Cas no 160436-10-2 ((S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one)

• Product Name: (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one
• CAS No: 160436-10-2
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 97996
• PubChem ID: 52945930
• Update Time: 2025-05-20

(S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one
• 3',5,5',7-TETRAHYDROXYFLAVANONE
• 4H-1-Benzopyran-4-one,2-(3,5-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-, (2S)-
• (2S)-5,7,3',5'-Tetrahydroxyflavanone
• 4H-1-Benzopyran-4-one,2-(3,5-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-, (S)-
• 5,7,3'5'-Tetrahydroxyflavanone
• [ "" ]
• 3',5,5',7-Tetrahydroxyflavane
• 5,7,3',5'-Tetrahydroxyflavanone
• (S)-3',5,5',7-Tetrahydroxyflavanone
• 160436-10-2
• FS-10440
• 3'''',5,5'''',7-Tetrahydroxyflavanone
• CHEMBL1272251
• (2S)-2-(3,5-dihydroxyphenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one
• AKOS022184674
• 4H-1-Benzopyran-4-one, 2-(3,5-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-, (2S)-
• BDBM50114931
• DTXSID60904176
• HY-N7163
• CS-0103750

• Inchi： 1S/C15H12O6/c16-8-1-7(2-9(17)3-8)13-6-12(20)15-11(19)4-10(18)5-14(15)21-13/h1-5,13,16-19H,6H2/t13-/m0/s1
• InChI Key： AYHOUUNTAVCXBN-ZDUSSCGKSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=C(C=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 288.06336
• Monoisotopic Mass: 288.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 573.8±50.0 °C at 760 mmHg
• Flash Point: 300.8±30.1 °C
• PSA: 107.22
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one

Recent Advances in the Study of (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one (CAS: 160436-10-2)

In recent years, (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one (CAS: 160436-10-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a chiral flavanone derivative, has demonstrated promising biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role in modulating oxidative stress pathways. Researchers found that (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one effectively scavenges reactive oxygen species (ROS) and upregulates endogenous antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. These findings suggest its potential as a therapeutic agent for diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Another significant development is the optimization of the synthetic route for (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one. A team from the University of Cambridge reported a novel asymmetric synthesis method in 2024, achieving a high enantiomeric excess (ee > 98%) and improved yield (85%). This advancement addresses previous challenges in large-scale production and ensures a consistent supply of the compound for further preclinical and clinical studies.

In the realm of cancer research, a recent in vitro and in vivo study demonstrated the compound's ability to inhibit the proliferation of breast cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. The study, published in Cancer Research, highlighted its selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for targeted cancer therapy.

Future research directions include exploring the compound's pharmacokinetics and pharmacodynamics, as well as its potential synergies with existing therapeutic agents. The ongoing studies underscore the importance of (S)-2-(3,5-Dihydroxyphenyl)-5,7-dihydroxychroman-4-one as a versatile scaffold for drug development in the chemical biology and pharmaceutical industries.